Cas no 512-77-6 (Cyclopentanecarboxylicacid, 1-methyl-3-(1-methylethyl)-, (1R,3S)-rel-)

• Product Name: Cyclopentanecarboxylicacid, 1-methyl-3-(1-methylethyl)-, (1R,3S)-rel-
• CAS No: 512-77-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 376441
• PubChem ID: 73556
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 1-methyl-3-(1-methylethyl)-, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-methyl-3-(1-methylethyl)-, (1R,3S)-rel-
• (1R,3S)-1-methyl-3-propan-2-ylcyclopentane-1-carboxylic acid
• 1-methyl-3-isopropylcyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, 3-isopropyl-1-methyl-, cis-
• Fencholic acid
• 1-Methyl-3-(propan-2-yl)cyclopentane-1-carboxylic acid
• NSC 8973
• NSC8973
• DTXSID60965469
• Cyclopentanecarboxylic acid, 1-methyl-3-(1-methylethyl)-, cis-
• Cyclopentanecarboxylic acid, 1-methyl-3-(1-methylethyl)-, (1R,3S)-
• (1R,3S)-3-Isopropyl-1-methylcyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, cis-
• 512-77-6
• SCHEMBL3191376
• NSC-8973
• IBDVYGIGYPWWBX-WCBMZHEXSA-N
• Cyclopentanecarboxylic acid, 1-methyl-3-(1-methylethyl)-, (1R,3S)-rel-
• (1R,3S)-3-isopropyl-1-methyl-cyclopentanecarboxylic acid

• Inchi： 1S/C10H18O2/c1-7(2)8-4-5-10(3,6-8)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)/t8-,10+/m0/s1
• InChI Key： IBDVYGIGYPWWBX-WCBMZHEXSA-N
• SMILES： OC([C@]1(C)CC[C@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 257°Cat760mmHg
• Flash Point: 124.1°C
• Refractive Index: 1.467
• PSA: 37.3
• LogP: 2.53340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids